2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide

• Molecular Formula: C8H9FN2OS
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N'-hydroxyethanimidamide
• InChI: InChI=1S/C8H9FN2OS/c9-6-1-3-7(4-2-6)13-5-8(10)11-12/h1-4,12H,5H2,(H2,10,11)
• InChI Key: AHUKEDMWGSXGJY-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1F)SC/C(=N/O)/N
• Canonical SMILES: C1=CC(=CC=C1F)SCC(=NO)N

Description

2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide is a chemical compound of significant interest in medicinal chemistry and organic synthesis due to the presence of the N'-hydroxyethanimidamide group, more commonly known as an amidoxime . In organic synthesis, the amidoxime functional group is a highly versatile intermediate, primarily prepared from the reaction of nitriles with hydroxylamine . It is frequently employed as a key precursor for the construction of various nitrogen-oxygen-containing heterocycles, such as 1,2,4-oxadiazoles, which are valuable scaffolds in drug discovery . In a research context, the amidoxime moiety is profoundly significant for its diverse biological activities. It can act as a bioisostere for carboxylic acids, potentially improving a molecule's physicochemical properties . A key mechanism of action for amidoxime-containing compounds is their ability to act as nitric oxide (NO) donors . Enzymatic oxidation of the amidoxime group in biological systems can lead to the release of nitric oxide, a critical signaling molecule involved in processes like vasodilation, making such compounds relevant for investigations in cardiovascular diseases and cancer therapy . Furthermore, the amidoxime functional group is a key feature in molecules studied for a broad spectrum of pharmacological activities, including antibacterial, antifungal, anticancer, anti-inflammatory, and antiprotozoal effects . The ability of the amidoxime to chelate metal ions also underpins its application in developing inhibitors for metalloenzymes . This product is intended for research purposes only and is not intended for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

The synthesis of 2-[(4-Fluorophenyl)sulfanyl]-N’-hydroxyethanimidamide typically involves the reaction of 4-fluorobenzaldehyde with a suitable sulfanyl reagent under controlled conditions. One common method involves the use of 1,3-dihydro-2H-1,3-benzimidazole-2-thione, which reacts with 4-fluorobenzaldehyde in dimethyl sulfoxide (DMSO) to yield the desired product . The reaction conditions often include refluxing the mixture at elevated temperatures to ensure complete conversion.

Chemical Reactions Analysis

2-[(4-Fluorophenyl)sulfanyl]-N’-hydroxyethanimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or sulfide using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where nucleophiles such as amines or thiols replace the fluorine atom.

Scientific Research Applications

2-[(4-Fluorophenyl)sulfanyl]-N’-hydroxyethanimidamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-Fluorophenyl)sulfanyl]-N’-hydroxyethanimidamide involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to changes in cellular processes. For example, it may inhibit glucokinase, affecting glucose metabolism . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs

The compound shares structural motifs with several sulfanyl- and sulfonyl-containing acetamidoximes and acetimidamides. Key analogs include:

Compound Name	Functional Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-[(4-Fluorophenyl)sulfonyl]-N'-hydroxyethanimidamide	Sulfonyl (SO₂)	C₈H₈FN₃O₃S	232.23	High purity (97%), used in synthesis
2-[(4-Fluorobenzyl)sulfonyl]-N'-hydroxyethanimidamide	Benzylsulfonyl	C₉H₁₀FN₃O₃S	246.26	Antibacterial/antifungal research
2-[(Diaminopyrimidin-2-yl)sulfanyl]acetamides	Pyrimidine-sulfanyl	C₁₃H₁₂ClN₅OS	321.78	Crystal packing via H-bonding
N-Substituted 2-{[5-(indol-3-ylmethyl)-oxadiazol-2-yl]sulfanyl}acetamides	Oxadiazole-sulfanyl	Variable	Variable	α-Glucosidase/BChE inhibition

Key Observations :

• Sulfanyl vs. Sulfonyl Groups : Replacement of the sulfanyl (S–) with a sulfonyl (SO₂) group (e.g., in ) increases polarity and oxidation stability, enhancing suitability for pharmaceutical formulations.

Physicochemical Properties

• Crystallinity : Sulfanyl-acetamides (e.g., ) form intramolecular N–H⋯N hydrogen bonds (S(7) motif), stabilizing planar conformations. Crystal packing in triclinic systems (P̄1 symmetry) is common .
• Solubility : Sulfonyl derivatives (e.g., ) exhibit higher aqueous solubility due to increased polarity, whereas benzyl-sulfonyl analogs (e.g., ) may prefer organic solvents.

Biological Activity

The compound 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the biological activity of this compound, synthesizing findings from various studies and highlighting its mechanisms of action, structure-activity relationships, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide can be described as follows:

• Molecular Weight : Approximately 275.34 g/mol
• Key Functional Groups :
  • Sulfanyl group
  • Hydroxyethanimidamide moiety
  • Fluorinated phenyl ring

The presence of these functional groups is crucial for the compound's interaction with biological targets, influencing its pharmacological properties.

Biological Activity Overview

Research indicates that compounds with similar structural features exhibit significant antimicrobial and anticancer activities. Notably, thiophene derivatives, which share a structural similarity with 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide, have shown effectiveness against various cancer cell lines, suggesting potential antiproliferative effects for this compound as well.

Antimicrobial Activity

Studies have demonstrated that the compound may possess antimicrobial properties. The mechanism of action is believed to involve the inhibition of bacterial growth through interference with essential metabolic pathways. For instance, sulfonamide derivatives are known to inhibit folate biosynthesis by competing with para-aminobenzoic acid (PABA), which is critical for bacterial survival .

Anticancer Activity

In terms of anticancer activity, compounds structurally related to 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide have shown promising results in various cancer models. The mechanism likely involves modulation of specific molecular targets such as enzymes or receptors involved in cell proliferation and survival.

The proposed mechanisms through which 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide exerts its biological effects include:

• Enzyme Modulation : Interaction with key enzymes involved in metabolic pathways.
• Receptor Binding : Potential binding to receptors that mediate cellular signaling pathways related to proliferation and apoptosis.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is essential for optimizing the biological efficacy of this compound. The fluorinated phenyl group enhances lipophilicity and may improve interaction with lipid membranes, facilitating better bioavailability. Additionally, the sulfanyl group contributes to the compound's stability and reactivity towards biological targets .

Data Summary

The following table summarizes key findings related to the biological activity of 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide:

Activity Type	Mechanism	Reference
Antimicrobial	Inhibition of folate biosynthesis
Anticancer	Modulation of cell signaling pathways
Enzyme Interaction	Targeting metabolic enzymes

Case Studies

• Anticancer Efficacy : A study on thiophene derivatives demonstrated significant cytotoxicity against various cancer cell lines, suggesting that modifications similar to those in 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide could yield comparable results.
• Antimicrobial Properties : Research on sulfonamide derivatives indicated their effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), highlighting a potential application for 2-[(4-Fluorophenyl)sulfanyl]-N'-hydroxyethanimidamide in treating resistant bacterial infections .